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Compound of Interest

Compound Name: 2-Methyl-1,3-benzothiazol-6-ol

Cat. No.: B1300017 Get Quote

For Immediate Reference: In case of a spill or accidental release, ensure the area is well-

ventilated, avoid breathing dust or vapors, and prevent the substance from entering drains.[1]

Use personal protective equipment, including gloves, eye protection, and respiratory protection.

[2] Spills should be contained using an inert absorbent material and collected into a suitable,

closed container for disposal.

This guide provides essential safety and logistical information for the proper disposal of 2-
Methyl-1,3-benzothiazol-6-ol, a compound frequently used in pharmaceutical research and

development. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance.

Hazard Profile and Safety Precautions
2-Methyl-1,3-benzothiazol-6-ol is classified as hazardous.[3] It is harmful if swallowed, causes

skin irritation, and can lead to serious eye irritation.[3][4] Additionally, it may cause respiratory

irritation.[3][4] Therefore, handling and disposal require strict adherence to safety protocols.

Personal Protective Equipment (PPE) during handling and disposal:

Eye Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Use chemically resistant gloves.
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Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[2]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved respirator.

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of 2-Methyl-1,3-benzothiazol-6-ol is
through an approved hazardous waste disposal service.[4] Do not dispose of this chemical

down the drain or in regular trash.[1]

Segregation and Collection:

Collect waste 2-Methyl-1,3-benzothiazol-6-ol, including any contaminated materials

(e.g., absorbent pads, gloves, weighing paper), in a designated, properly labeled, and

sealed container.

The container should be made of a material compatible with the chemical and clearly

marked as "Hazardous Waste" with the full chemical name.

Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[4]

Ensure the storage area is secure and accessible only to authorized personnel.[2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with the Safety Data Sheet (SDS) for 2-Methyl-1,3-
benzothiazol-6-ol to ensure they have all the necessary information for safe handling and

transport.

Documentation:
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Maintain a record of the amount of waste generated and the date of disposal, in

accordance with local and national regulations.

Quantitative Hazard Data
While specific quantitative limits for disposal are determined by local regulations, the GHS

classification provides a standardized indication of the hazard level.

Hazard Classification Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
Category 3

Source: PubChem CID 759304[3]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Methyl-1,3-benzothiazol-6-ol.
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Disposal Workflow for 2-Methyl-1,3-benzothiazol-6-ol
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Caption: Disposal workflow for 2-Methyl-1,3-benzothiazol-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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